Cas no 97985-54-1 (Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-)
97985-54-1 structure
Product Name:Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-
CAS No:97985-54-1
MF:C7HCl4F3
MW:283.890048742294
MDL:MFCD00190110
CID:801479
PubChem ID:6426117
Update Time:2025-04-19
Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-
- 1,2,3,4-tetrachloro-5-(trifluoromethyl)benzene
- 2,3,4,5-Tetrachlorobenzotrifluoride
- PENTACHLOROBENZONITRILE
- 1,2,3,4-Tetrachloro-5-trifluoromethylbenzene
- 2,3,4,5-tetrachlorotrifluoromethylbenzene
- tetrachlorobenzotrifluoride
- FT-0642349
- MFCD00190110
- 1,2,3,4-tetrachloro-5-(trifluoromethyl)-benzene
- SCHEMBL1768795
- DTXSID00423770
- 97985-54-1
- DB-057698
-
- MDL： MFCD00190110
- Inchi： 1S/C7HCl4F3/c8-3-1-2(7(12,13)14)4(9)6(11)5(3)10/h1H
- InChI Key： PVRJKVZQZVDIQH-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=CC=1C(F)(F)F)Cl)Cl)Cl
Computed Properties
- Exact Mass: 281.87800
- Monoisotopic Mass: 281.878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 0.00000
- LogP: 5.31900
Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Security Information
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R20/21/22; R36/37/38
Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB146434-5 g |
2,3,4,5-Tetrachlorobenzotrifluoride, 98%; . |
97985-54-1 | 98% | 5 g |
€139.00 | 2023-07-20 | |
| abcr | AB146434-25 g |
2,3,4,5-Tetrachlorobenzotrifluoride, 98%; . |
97985-54-1 | 98% | 25 g |
€359.00 | 2023-07-20 | |
| abcr | AB146434-100 g |
2,3,4,5-Tetrachlorobenzotrifluoride, 98%; . |
97985-54-1 | 98% | 100 g |
€759.00 | 2023-07-20 | |
| abcr | AB146434-5g |
2,3,4,5-Tetrachlorobenzotrifluoride, 98%; . |
97985-54-1 | 98% | 5g |
€119.00 | 2025-04-14 | |
| abcr | AB146434-25g |
2,3,4,5-Tetrachlorobenzotrifluoride, 98%; . |
97985-54-1 | 98% | 25g |
€327.00 | 2025-04-14 | |
| abcr | AB146434-100g |
2,3,4,5-Tetrachlorobenzotrifluoride, 98%; . |
97985-54-1 | 98% | 100g |
€698.00 | 2025-04-14 | |
| abcr | AB278119-100g |
2,3,4,5-Tetrachlorobenzotrifluoride, 90%; . |
97985-54-1 | 90% | 100g |
€542.00 | 2025-04-14 | |
| abcr | AB278119-500g |
2,3,4,5-Tetrachlorobenzotrifluoride, 90%; . |
97985-54-1 | 90% | 500g |
€1268.00 | 2025-04-14 | |
| abcr | AB146434-500g |
2,3,4,5-Tetrachlorobenzotrifluoride, 98%; . |
97985-54-1 | 98% | 500g |
€1895.00 | 2025-04-14 |
Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:97985-54-1)Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-
Order Number:A1195958
Stock Status:in Stock
Quantity:25g/100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:29
Price ($):194.0/414.0/1123.0
Email:sales@amadischem.com
Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:97985-54-1)Benzene,1,2,3,4-tetrachloro-5-(trifluoromethyl)-
Purity:99%/99%/99%
Quantity:25g/100g/500g
Price ($):194.0/414.0/1123.0